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Compound of Interest

Compound Name: Dicyclohexyl phthalate

Cat. No.: B1670489

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance, properties, and toxicological
profiles of two plasticizers: Dicyclohexyl phthalate (DCHP) and Dioctyl terephthalate (DOTP).
The information presented is supported by available experimental data to assist researchers in
making informed decisions for their material science and drug development needs.

Overview and Chemical Structures

Dicyclohexyl phthalate (DCHP) is a phthalate ester of phthalic acid and cyclohexanol.[1] It is
a white solid powder at room temperature and is primarily used as a co-plasticizer to enhance
the properties of various polymers, including polyvinyl chloride (PVC), nitrocellulose, and acrylic
resins.[2][3] Its main applications include moisture-proof packaging, heat-sealable films, and
inks.[2][3][4]

Dioctyl terephthalate (DOTP), also known as bis(2-ethylhexyl) terephthalate, is a non-phthalate
plasticizer synthesized from terephthalic acid and 2-ethylhexanol.[5][6] It is a colorless, viscous
liquid and is widely used as a primary plasticizer in a variety of applications, such as wires and
cables, automotive interiors, flooring, and medical devices, due to its favorable safety profile
and performance characteristics.[5][7][8]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of DCHP and DOTP is presented in
Table 1.

Table 1: Physical and Chemical Properties of DCHP and DOTP

Property Dicyclohexyl Phthalate Dioctyl Terephthalate
(DCHP) (DOTP)

CAS Number 84-61-7[1] 6422-86-2[7]

Molecular Formula C20H2604[1] C24H3804[7]

Molecular Weight 330.4 g/mol [1] 390.56 g/mol

Appearance White solid powder[1][2] Colorless oily liquid[7][9]

Melting Point 66 + 2 °C[3][10] -48 °C[7]

Boiling Point Decomposes[1] 383 °C @ 760 Torr[7]

Flash Point 207 °C (Closed Cup)[3][10] 230 °F (110 °C)[7]

Density - 0.986 g/cm3® @ 25 °C[7]

Water Solubility Insoluble[1][2] Insoluble[7]

Performance as a Plasticizer

The performance of a plasticizer is critical for its application. Key performance indicators
include plasticizing efficiency, thermal stability, migration resistance, and mechanical properties
imparted to the polymer.

Plasticizing Efficiency and Mechanical Properties

DOTP is recognized for its excellent plasticizing efficiency, imparting good flexibility and
durability to polymers like PVC.[6] In contrast, DCHP has poor plasticizing efficiency and is not
typically used as a primary plasticizer.[2] When used, it is generally in smaller amounts as a co-
plasticizer.[2]

Table 2: Mechanical Properties of PVC Plasticized with DOTP
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Property Value

Tensile Strength 20.30 £ 0.44 MPa[11]
Elongation at Break 295.17 £ 8.96 %[11]
Young's Modulus 33.27 £ 1.50 MPa[11]

Note: Data for PVC plasticized with 50 phr (parts per hundred resin) of DOTP. Similar
comprehensive data for DCHP as a primary plasticizer is not readily available due to its limited
use in this capacity.

Thermal Stability

DOTP demonstrates remarkable heat stability, retaining its plasticizing efficiency even at
elevated temperatures.[6] This makes it suitable for applications requiring thermal endurance.
[6] The thermal stability of PVC plasticized with DOTP can be further enhanced when used in
combination with other plasticizers. For instance, a blend of DOTP and epoxidized dimeric acid
methyl ester (EDAMe) in PVC showed an initial decomposition temperature of 267.2 °C.[12]

DCHP also contributes to the thermal stability of some formulations, although its primary role is
not as a thermal stabilizer.

Migration Resistance

Migration of plasticizers from the polymer matrix is a significant concern, especially in
applications with direct contact, such as medical devices and food packaging. DOTP exhibits
low volatility and good resistance to migration.[5][6] Studies have shown that the migration of
DOTP from PVC is significantly lower than that of some traditional phthalate plasticizers.[11]
For example, in a migration test, the weight loss of a DOTP-plasticized PVC film was minimal in
distilled water.[11]

DCHP is noted for its good migration resistance, which is one of the reasons for its use in
applications like moisture-proof packaging.[2] However, being a smaller molecule compared to
DOTP, its long-term migration potential under various conditions needs careful consideration.

Toxicological Profile
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The toxicological profiles of DCHP and DOTP are markedly different and are a critical factor in
their selection for various applications.

Dicyclohexyl Phthalate (DCHP)

DCHP is classified as a reproductive toxicant and an endocrine disruptor.[7] The European
Union has listed it as a Substance of Very High Concern due to its endocrine-disrupting
properties.[7] Animal studies have shown that exposure to DCHP can lead to adverse
reproductive and developmental effects, including reduced testicular testosterone levels and
decreased fetal weight.[7] Due to these health concerns, its use is restricted in certain
consumer products, particularly those for children.[7]

Dioctyl Terephthalate (DOTP)

DOTP is known for its low toxicity and is considered a safer alternative to traditional phthalate
plasticizers.[13] It is a non-phthalate plasticizer and is not classified as an endocrine disruptor.
[13][14] Its favorable toxicological profile has led to its widespread use in sensitive applications,
including medical devices, toys, and food contact materials.[5][6]

Table 3: Toxicological Data Summary

Dicyclohexyl Phthalate Dioctyl Terephthalate
(DCHP) (DOTP)

Parameter

o Reproductive toxicant, .
Classification ) ) Not classified as hazardous
Endocrine disruptor[7]

Acute Oral Toxicity (LD50, rat) - > 5,000 mg/kg[15]

Restricted in many consumer Approved for food contact
Regulatory Status o
products[7] applications[16]

Experimental Protocols

This section outlines the methodologies for key experiments used to evaluate the performance
of plasticizers.

Determination of Mechanical Properties (Tensile Testing)
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Based on ASTM D2284[17]

Sample Preparation: PVC formulations with a specified concentration of the plasticizer are
molded into standardized dumbbell-shaped specimens. The samples are then conditioned in
a controlled environment (e.g., 23 + 2 °C and 50 * 5% relative humidity) for at least 24 hours
before testing.[17]

Testing Procedure: The conditioned samples are subjected to tensile stress in a universal
testing machine at a constant rate of crosshead displacement until they fracture.

Data Analysis: Key parameters such as tensile strength (the maximum stress applied before
rupture), elongation at break (the percentage increase in length at the point of rupture), and
modulus of elasticity (a measure of stiffness) are recorded and calculated.[17]

Evaluation of Thermal Stability (Thermogravimetric
Analysis - TGA)

Sample Preparation: A small, precisely weighed sample (typically 5-10 mg) of the plasticized
PVC is placed in a crucible.[18]

Testing Procedure: The sample is heated in a TGA instrument at a constant rate (e.g., 10
°C/min) under a controlled atmosphere (e.g., nitrogen or air).[18][19] The instrument
continuously measures the weight of the sample as a function of temperature.

Data Analysis: The resulting TGA curve shows the weight loss of the sample as it degrades
with increasing temperature. The onset temperature of decomposition and the temperature
at maximum weight loss are key indicators of thermal stability.[18]

Assessment of Plasticizer Migration

Sample Preparation: A plasticized PVC film of known weight and surface area is prepared.

Testing Procedure: The film is immersed in a specific solvent (e.g., distilled water, ethanol, or
a food simulant like olive oil) for a defined period and at a controlled temperature.[6][20]

Data Analysis: After the immersion period, the film is removed, dried, and weighed again.
The weight loss of the film corresponds to the amount of plasticizer that has migrated into
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the solvent. The amount of migrated plasticizer in the solvent can also be quantified using
analytical techniques like gas chromatography-mass spectrometry (GC-MS).[6][20]

Signaling Pathways and Mechanisms of Action
DCHP: Endocrine Disruption Pathway

DCHP and other phthalates are known to act as endocrine disruptors, primarily by interfering
with the androgen signaling pathway. They can act as antagonists to the androgen receptor,
leading to anti-androgenic effects.[21][22]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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